Cas no 164221-21-0 (1-N-propyl-4-(trifluoromethyl)benzene-1,2-diamine)

• Product Name: 1-N-propyl-4-(trifluoromethyl)benzene-1,2-diamine
• CAS No: 164221-21-0
• MF: C₁₀H₁₃F₃N₂
• MW: 218.218832731247
• MDL: MFCD11186897
• CID: 4610403
• Update Time: 2025-06-07

1-N-propyl-4-(trifluoromethyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-propyl-4-(trifluoromethyl)benzene-1,2-diamine
• 1,2-Benzenediamine, N1-propyl-4-(trifluoromethyl)-
• 1-N-propyl-4-(trifluoromethyl)benzene-1,2-diamine

• MDL： MFCD11186897
• Inchi： 1S/C10H13F3N2/c1-2-5-15-9-4-3-7(6-8(9)14)10(11,12)13/h3-4,6,15H,2,5,14H2,1H3
• InChI Key： JUGANOCITAMOSV-UHFFFAOYSA-N
• SMILES： C1(NCCC)=CC=C(C(F)(F)F)C=C1N

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 283.2±40.0 °C at 760 mmHg
• Flash Point: 125.1±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-N-propyl-4-(trifluoromethyl)benzene-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-N-propyl-4-(trifluoromethyl)benzene-1,2-diamine

Introduction to 1-N-Propyl-4-(Trifluoromethyl)benzene-1,2-diamine (CAS No. 164221-21-0)

1-N-Propyl-4-(trifluoromethyl)benzene-1,2-diamine (CAS No. 164221-21-0) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its trifluoromethyl group and diamine functionality, which confer distinct chemical and biological properties.

The trifluoromethyl group is known for its electron-withdrawing effect, which can influence the reactivity and stability of the molecule. This property makes 1-N-Propyl-4-(trifluoromethyl)benzene-1,2-diamine an attractive candidate for the synthesis of more complex molecules with enhanced stability and reactivity. Additionally, the presence of the diamine group provides multiple reactive sites, enabling the formation of a wide range of derivatives through various chemical reactions such as coupling reactions, condensations, and polymerizations.

In the context of pharmaceutical research, 1-N-Propyl-4-(trifluoromethyl)benzene-1,2-diamine has been explored for its potential as a building block in the development of new drugs. Recent studies have shown that compounds containing trifluoromethyl groups can exhibit improved pharmacokinetic properties, such as increased metabolic stability and enhanced bioavailability. These properties are crucial for the design of effective therapeutic agents.

One notable application of 1-N-Propyl-4-(trifluoromethyl)benzene-1,2-diamine is in the synthesis of small molecules targeting specific biological pathways. For instance, researchers have utilized this compound to develop inhibitors of key enzymes involved in disease processes. A recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from 1-N-Propyl-4-(trifluoromethyl)benzene-1,2-diamine that demonstrated potent inhibitory activity against a specific kinase implicated in cancer progression. This finding highlights the potential of this compound as a lead structure for drug discovery efforts.

Beyond pharmaceutical applications, 1-N-Propyl-4-(trifluoromethyl)benzene-1,2-diamine has also found use in materials science. The unique combination of the trifluoromethyl group and diamine functionality makes it suitable for the synthesis of advanced materials with tailored properties. For example, this compound has been used to prepare functional polymers with improved thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and composites.

The synthesis of 1-N-Propyl-4-(trifluoromethyl)benzene-1,2-diamine typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound. For instance, a study published in Organic Letters described a novel catalytic approach that significantly reduced reaction times and minimized waste generation.

In terms of safety and handling, it is important to note that while 1-N-Propyl-4-(trifluoromethyl)benzene-1,2-diamine is not classified as a hazardous material under current regulations, proper precautions should be taken during its use to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

In conclusion, 1-N-Propyl-4-(trifluoromethyl)benzene-1,2-diamine (CAS No. 164221-21-0) is a versatile organic compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure offers opportunities for the development of novel drugs and advanced materials with improved properties. Ongoing research continues to uncover new applications and optimize synthetic methods for this promising compound.